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Compound of Interest

Compound Name: Scutebata C

Cat. No.: B1179318

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive summary of the currently available scientific
information regarding Scutebata C, a neoclerodane diterpenoid isolated from the plant
Scutellaria barbata. Despite its discovery, detailed experimental data and biological activity for
Scutebata C remain largely unpublished in accessible literature. This guide compiles all
available data and contextualizes the compound within its chemical family.

Chemical Structure and Physicochemical Properties

Scutebata C is a member of the neoclerodane diterpenoid class of natural products.[1] It was
first isolated in 2010 from Scutellaria barbata, a plant used in traditional medicine.[1] The
chemical structure of Scutebata C is characterized by a fused ring system typical of
neoclerodanes and possesses a rare a-hydroxy group in its a,-unsaturated lactone ring, a
feature it shares with its co-isolated congeners, Scutebata A and B.[1]

Table 1: Physicochemical Properties of Scutebata C
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Property Value Source
Molecular Formula C2sH35NO9 [1]
Molecular Weight 529.6 g/mol [1]
CAS Number 1207181-59-6 [1]
Class Neoclerodane Diterpenoid [1]
Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Source Organism Scutellaria barbata D.Don [1]

Note: Detailed spectroscopic data (*H-NMR, 3C-NMR, Mass Spectrometry, and IR) for
Scutebata C are not publicly available in the reviewed literature. This information is likely
contained within the supplementary materials of the primary publication, which could not be
accessed.

Isolation and Structural Elucidation
General Experimental Protocol

While the specific, detailed protocol for the isolation of Scutebata C is not available, a general
workflow for the isolation of neoclerodane diterpenoids from Scutellaria barbata can be inferred
from related studies. This typically involves extraction of the plant material with organic
solvents, followed by a series of chromatographic separation techniques to isolate the
individual compounds.
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A generalized workflow for the isolation of neoclerodane diterpenoids.

The structures of Scutebata A-G, including Scutebata C, were originally elucidated through
spectroscopic analysis.[1] For Scutebata A, the relative configuration was determined using
ROESY data and computational DFT methods.[1] It is presumed that similar techniques were
applied to determine the structure of Scutebata C.
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Biological Activity

Currently, there is no published data on the biological activity of Scutebata C. In the primary
study that first described Scutebata C, a selection of the newly isolated compounds (Scutebata
A, B, D, E, and F) were evaluated for their in vitro cytotoxicity against a panel of six human
cancer cell lines.[1] Notably, Scutebata C was not included in this panel for testing.[1]

Table 2: Cytotoxicity of Related Neoclerodane Diterpenoids from Scutellaria barbata

Compound Cell Line ICs0 (M) Source
Scutebata A SK-BR-3 15.2 [1]
Scutebata A HL-60 > 50 [1]
Scutebata A SMMC-7721 > 50 [1]
Scutebata A A-549 > 50 [1]
Scutebata A CACO-2 > 50 [1]
Scutebata A PANC-1 > 50 [1]
Barbatin F HCT-116 44.3 [2]
Barbatin G HCT-116 32.3 [2]

The following diagram illustrates the logical relationship of Scutebata C to its co-isolated
compounds and the reported cytotoxicity screening.
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Relationship of Scutebata C to cytotoxicity screening of co-isolates.

Synthesis
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There is no information available in the scientific literature regarding the chemical synthesis of
Scutebata C.

Conclusion and Future Directions

Scutebata C is a structurally characterized neoclerodane diterpenoid from Scutellaria barbata.
While its chemical formula and molecular weight are known, a significant gap exists in the
public domain regarding its detailed physicochemical properties, a specific experimental
protocol for its isolation, and, most importantly, its biological activity. The lack of biological data
for Scutebata C, especially when its congeners were screened for cytotoxicity, suggests that it
may have been inactive in those particular assays, or it was not prioritized for further study for
other reasons.

Future research efforts should focus on:

e The full publication of the detailed spectroscopic data for Scutebata C to serve as a
reference for other researchers.

e The chemical synthesis of Scutebata C to provide a renewable source for biological testing.

o A broad biological screening of Scutebata C to elucidate any potential therapeutic
properties, including but not limited to cytotoxic, anti-inflammatory, and antiviral activities,
which have been observed for other neoclerodane diterpenoids from Scutellaria species.

Without such data, the potential of Scutebata C in the fields of pharmacology and drug
development remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Scutebata C: A Technical Overview of a Neoclerodane
Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179318#chemical-structure-and-properties-of-
scutebata-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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